Cas no 346603-68-7 (methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate)

• Product Name: methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate
• CAS No: 346603-68-7
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD20483807
• CID: 2625064
• PubChem ID: 17837607
• Update Time: 2025-04-21

methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-trifluoromethyl benzoate
• methyl 2-(bromomethyl)-3-(trifluoromethyl)benzoate
• 2-Bromomethyl-3-trifluoromethylbenzoic acid methyl ester
• methyl 2-bromomethyl-3-(trifluoromethyl)benzoate
• SCHEMBL4630905
• AS-39012
• METHYL2-(BROMOMETHYL)-3-(TRIFLUOROMETHYL)BENZOATE
• Benzoic acid, 2-(bromomethyl)-3-(trifluoromethyl)-, methyl ester
• AKOS030524895
• DTXSID50591195
• 2-bromomethyl-3-trifluoromethyl-benzoic acid methyl ester
• 346603-68-7
• DB-209124
• CS-0451419
• MFCD20483807

• MDL： MFCD20483807
• Inchi： 1S/C10H8BrF3O2/c1-16-9(15)6-3-2-4-8(7(6)5-11)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： DFYWLNAELNNBMC-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters